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Compound of Interest

Compound Name:
L-Histidine-13C hydrochloride

hydrate

Cat. No.: B12422302 Get Quote

Technical Support Center: L-Histidine-13C
Hydrochloride Hydrate
Welcome to the technical support center for L-Histidine-13C hydrochloride hydrate. This

guide provides troubleshooting advice and answers to frequently asked questions regarding

solubility issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: I am experiencing poor solubility with L-Histidine-13C hydrochloride hydrate in an

aqueous solution. Isn't it supposed to be water-soluble?

A1: Yes, L-Histidine hydrochloride hydrate is generally considered highly soluble in water.[1][2]

Product literature often specifies solubilities up to 149 g/L.[3] However, "poor solubility" can be

context-dependent and is almost always linked to the pH of the solution. The issue typically

arises when trying to dissolve the compound in a solution at or near its isoelectric point (pI),

where its net charge is zero, minimizing its interaction with water.

Q2: How does pH affect the solubility of L-Histidine?

A2: The solubility of L-Histidine is highly dependent on pH due to its ionizable functional

groups: the carboxyl group, the amino group, and the imidazole side chain.[1][4] The
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hydrochloride salt form is used specifically to enhance stability and solubility.[5][6] When

dissolved in pure water, L-Histidine hydrochloride hydrate creates a slightly acidic solution with

a pH between 3.5 and 4.5, where the molecule carries a net positive charge and is very

soluble.[7][8] Solubility dramatically decreases as the pH approaches the isoelectric point (pI ≈

7.5).[8] Adjusting the pH away from this point, either to be more acidic or more basic, will

significantly increase solubility.

Q3: What are the key pKa values for L-Histidine?

A3: Understanding the pKa values is crucial for predicting solubility at a given pH. These values

dictate the protonation state of the molecule.

Ionizable Group Approximate pKa Value

α-carboxyl group ~1.80

Imidazole side chain ~6.04

α-amino group ~9.33

Data sourced from product technical

documents.[9]

Q4: My intended buffer has a pH of 7.4. Why is the L-Histidine-13C hydrochloride hydrate
precipitating?

A4: A pH of 7.4 is very close to the isoelectric point of L-Histidine (pI ≈ 7.5), which is the pH of

its lowest solubility.[8] When you add the acidic hydrochloride salt to a neutral or near-neutral

buffer, the buffer will try to neutralize the acid, shifting the pH into the region of minimal

solubility, causing the compound to precipitate. To avoid this, dissolve the compound in purified

water or a slightly acidic solution first to create a concentrated stock, and then add it to your

final buffer system. The large volume of the buffer should accommodate the small volume of

acidic stock solution without a significant pH shift.

Q5: Can I use organic solvents to dissolve L-Histidine-13C hydrochloride hydrate?

A5: L-Histidine and its salts are generally insoluble or only very slightly soluble in ethanol and

other common organic solvents like ether.[10][11][12] Its hydrophilic and ionic nature makes
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water the most suitable solvent. Some solubility may be achieved in polar aprotic solvents, but

aqueous solutions are strongly recommended for most biochemical applications.[1]

Troubleshooting Guide
If you are facing dissolution issues, follow this systematic troubleshooting workflow.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.solubilityofthings.com/2-3-aminopropanoylamino-3-1h-imidazol-5-ylpropanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Poor Dissolution of
L-Histidine-13C HCl Hydrate

Step 1: Verify Solvent
Is the solvent aqueous (e.g., water, buffer)?

Resolution: Use an aqueous solvent.
Compound has very low solubility in most organic solvents.

No

Step 2: Measure Solution pH

Yes

Is the pH between 6.5 and 8.5?

Is the pH < 6.0 or > 9.0?

No

Resolution: Adjust pH.
Add dilute HCl to lower pH to < 6.

Or, add dilute NaOH to raise pH to > 9.

Yes

Step 3: Check Concentration
Is the target concentration > 150 mg/mL?

Explanation: The pH is near the isoelectric point (pI ≈ 7.5),
where solubility is at a minimum.

Outcome: Complete DissolutionResolution: Reduce concentration or apply gentle heat.
Do not boil. Prepare a more dilute solution.

Yes No

Click to download full resolution via product page

Caption: Troubleshooting workflow for L-Histidine solubility issues.
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The relationship between pH and the ionization state of L-Histidine is key to understanding its

solubility.

Low pH (e.g., < 4)
Net Charge: Positive (+)

Near Isoelectric Point (pH ≈ 7.5)
Net Charge: Neutral (0) High Solubility

leads to

High pH (e.g., > 10)
Net Charge: Negative (-)

Very Low Solubility
(Precipitation Risk)

leads to

High Solubility

leads to

Click to download full resolution via product page

Caption: Impact of pH on L-Histidine's net charge and solubility.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution
This protocol describes how to prepare a stock solution by controlling the pH to ensure

complete dissolution.

Materials:

L-Histidine-13C hydrochloride hydrate
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High-purity water (e.g., Milli-Q® or WFI)

0.1 M Hydrochloric Acid (HCl)

0.1 M Sodium Hydroxide (NaOH)

Calibrated pH meter

Sterile volumetric flask

Magnetic stirrer and stir bar

Methodology:

Weighing: Accurately weigh the desired amount of L-Histidine-13C hydrochloride hydrate.

Initial Dissolution: Add approximately 80% of the final target volume of high-purity water to

the volumetric flask. Add the magnetic stir bar and begin gentle stirring. Slowly add the

weighed powder to the vortex.

pH Measurement: Once the powder is suspended, measure the initial pH of the solution. For

the hydrochloride salt, it should be in the acidic range (pH 3.5-4.5).[7] The compound should

dissolve readily at this pH.

Troubleshooting Dissolution: If the powder does not fully dissolve or if you are dissolving it

into a pre-made buffer that causes precipitation:

pH Adjustment (Acidic): Slowly add 0.1 M HCl dropwise while monitoring the pH. Adjust

the pH to be well below 6.0. This ensures the imidazole group is fully protonated,

maximizing solubility.

pH Adjustment (Basic): Alternatively, slowly add 0.1 M NaOH dropwise to raise the pH well

above 9.5. This will deprotonate the α-amino group, resulting in a net negative charge and

increasing solubility. Note: Choose the pH adjustment that is most compatible with your

downstream application.

Final Volume: Once the solid is completely dissolved, yielding a clear solution, carefully add

high-purity water to reach the final target volume in the volumetric flask.
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Final pH Adjustment: If necessary, make final small adjustments to the pH according to your

experimental requirements.

Sterilization (Optional): If required, sterile-filter the final solution through a 0.22 µm filter.

Store the stock solution at the recommended temperature, typically 2-8°C or frozen for long-

term storage.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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